Cas no 28685-36-1 (Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI))

Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI) structure
28685-36-1 structure
Product Name:Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI)
CAS No:28685-36-1
MF:C11H15NO3
MW:209.241703271866
CID:283159
PubChem ID:189952
Update Time:2025-04-19

Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI)
    • (2-methoxy-3,5-dimethylphenyl) N-methylcarbamate
    • DTXSID50182840
    • Phenol, 2-methoxy-3,5-dimethyl-, methylcarbamate
    • 28685-36-1
    • Inchi: 1S/C11H15NO3/c1-7-5-8(2)10(14-4)9(6-7)15-11(13)12-3/h5-6H,1-4H3,(H,12,13)
    • InChI Key: KSQUUGWISDGTGQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C)=CC=1C)OC(NC)=O

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.087
  • Boiling Point: 308.5°C at 760 mmHg
  • Flash Point: 140.4°C
  • Refractive Index: 1.509
  • PSA: 47.56
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